Cas no 62367-38-8 (Benzonitrile, 3-[(octadecylamino)methyl]-)

Benzonitrile, 3-[(octadecylamino)methyl]- structure
62367-38-8 structure
Product Name:Benzonitrile, 3-[(octadecylamino)methyl]-
CAS No:62367-38-8
MF:C26H44N2
MW:384.64096736908
CID:447734
PubChem ID:71387191
Update Time:2025-04-19

Benzonitrile, 3-[(octadecylamino)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 3-[(octadecylamino)methyl]-
    • 3-[(octadecylamino)methyl]benzonitrile
    • DTXSID50809328
    • 62367-38-8
    • Inchi: 1S/C26H44N2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21-28-24-26-20-18-19-25(22-26)23-27/h18-20,22,28H,2-17,21,24H2,1H3
    • InChI Key: FSPFYNGZIRBJPL-UHFFFAOYSA-N
    • SMILES: N(CC1C=CC=C(C#N)C=1)CCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 384.35072
  • Monoisotopic Mass: 384.350449412g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 19
  • Complexity: 370
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.8
  • Topological Polar Surface Area: 35.8Ų

Experimental Properties

  • PSA: 35.82
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